Cas no 2228197-03-1 (2-1-(quinolin-6-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(quinolin-6-yl)cyclopropylpropan-2-amine
• CAS No: 2228197-03-1
• MF: C₁₅H₁₈N₂
• MW: 226.316823482513
• CID: 6561215
• PubChem ID: 165972717
• Update Time: 2025-05-21

2-1-(quinolin-6-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(quinolin-6-yl)cyclopropylpropan-2-amine
• 2-[1-(quinolin-6-yl)cyclopropyl]propan-2-amine
• EN300-1750177
• 2228197-03-1

• Inchi： 1S/C15H18N2/c1-14(2,16)15(7-8-15)12-5-6-13-11(10-12)4-3-9-17-13/h3-6,9-10H,7-8,16H2,1-2H3
• InChI Key： LTZOWFFNCSFKFY-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(C2C=CC3C(=CC=CN=3)C=2)CC1

Computed Properties

• Exact Mass: 226.146998583g/mol
• Monoisotopic Mass: 226.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-1-(quinolin-6-yl)cyclopropylpropan-2-amine

Recent Advances in the Study of 2-1-(quinolin-6-yl)cyclopropylpropan-2-amine (CAS: 2228197-03-1)

The compound 2-1-(quinolin-6-yl)cyclopropylpropan-2-amine (CAS: 2228197-03-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinoline and cyclopropylamine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research interest.

One of the key areas of investigation has been the compound's role as a modulator of neurotransmitter systems. Preliminary findings suggest that 2-1-(quinolin-6-yl)cyclopropylpropan-2-amine exhibits selective affinity for specific receptor subtypes, which could have implications for the treatment of neurological and psychiatric disorders. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions, providing valuable insights into its pharmacodynamic profile.

In addition to its neurological applications, recent studies have explored the anticancer potential of this compound. In vitro assays have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, possibly through the modulation of key signaling pathways. These findings are supported by computational models that predict its interaction with oncogenic targets, although further in vivo validation is required to confirm these effects.

The synthetic pathways for 2-1-(quinolin-6-yl)cyclopropylpropan-2-amine have also been optimized in recent years. Novel catalytic methods have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating future preclinical and clinical studies, ensuring a reliable supply of the compound for further research.

Despite these promising developments, several challenges remain. The pharmacokinetic properties of 2-1-(quinolin-6-yl)cyclopropylpropan-2-amine, including its bioavailability and metabolic stability, require further investigation. Additionally, the potential for off-target effects and toxicity must be carefully evaluated in animal models before progressing to human trials. Collaborative efforts between academic and industrial researchers are essential to address these gaps and accelerate the translation of this compound into therapeutic applications.

In conclusion, 2-1-(quinolin-6-yl)cyclopropylpropan-2-amine represents a compelling candidate for further development in both neurological and oncological research. Its unique chemical structure and multifaceted biological activities underscore its potential as a lead compound for drug discovery. Continued interdisciplinary research will be crucial to fully unlock its therapeutic value and address the remaining scientific and regulatory hurdles.